Wearable electronics with miniaturization and high-power density call for devices with advanced thermal management capabilities, outstanding flexibility, and excellent permeability. However, it is difficult to achieve these goals simultaneously due to the conflict between high thermal conductivity and permeability and flexibility. Here, we report an approach to fabricate flexible, breathable composites with advanced thermal management capability by coating the boron nitride nanosheets (BNNSs) layer with high thermal conductivity on the grids of patterned electrospun thermoplastic polyurethane (TPU) fibrous mats. The composite exhibited a significant enhancement of thermal conductivity and preserved instinctive breathability simultaneously. When the composite was integrated into flexible devices, its saturating operating temperature dropped significantly compared to that of pure Ecoflex packaging. Moreover, the surface temperature fluctuation was less than 0.5 °C during more than 2000 cycles bending-releasing process. Finally, a prototype to fabricate wearable electronics with advanced thermal management capability was proposed.

Increasing demand for real-time healthcare monitoring is leading to advances in thin and flexible optoelectronic device-based wearable pulse oximetry. Most previous studies have used OLEDs for this purpose, but did not consider the side effects of broad full-width half-maximum (FWHM) characteristics and single substrates. In this study, we performed SpO2 measurement using a fiber-based quantum-dot pulse oximetry (FQPO) system capable of mass production with a transferable encapsulation technique, and a narrow FWHM of about 30 nm. Based on analyses we determined that uniform angular narrow FWHM-based light sources are important for accurate SpO2 measurements through multi-layer structures and human skin tissues. The FQPO was shown to have improved photoplethysmogram (PPG) signal sensitivity with no waveguide-mode noise signal, as is typically generated when using a single substrate (30–50%). We successfully demonstrate improved SpO2 measurement accuracy as well as all-in-one clothing-type pulse oximetry with FQPO.

Copper indium gallium selenide (CIGS) is a commercialized, high-efficiency thin-film photovoltaic (PV) technology. The state-of-the-art energy yield models for this technology have a significant normalized root mean square error (nRMSE) on power estimation: De Soto model—26.7%; PVsyst model—12%. In this work, we propose a physics-based electrical model for CIGS technology which can be used for system-level energy yield simulations by people across the PV value chain. The model was developed by considering models of significant electrical current pathways from literature and adapting it for the system-level simulation. We improved it further by incorporating temperature and irradiance dependence of parameters through characterisation at various operating conditions. We also devised a module level, non-destructive characterization strategy based on readily available measurement equipment to obtain the model parameters. The model was validated using the measurements from multiple commercial modules and has a significantly lower power estimation nRMSE of 1.2%.

Challenges in the understanding of three-dimensional (3D) brain networks by simultaneously recording both surface and intracortical areas of brain signals remain due to the difficulties of constructing mechanical design and spatial limitations of the implanted sites. Here, we present a foldable and flexible 3D neural prosthetic that facilitates the 3D mapping of complex neural circuits with high spatiotemporal dynamics from the intracortical to cortical region. This device is the tool to map the 3D neural transmission through sophisticatedly designed four flexible penetrating shanks and surface electrode arrays in one integrated system. We demonstrate the potential possibilities of identifying correlations of neural activities from the intracortical area to cortical regions through continuous monitoring of electrophysiological signals. We also exploited the structural properties of the device to record synchronized signals of single spikes evoked by unidirectional total whisker stimulation. This platform offers opportunities to clarify unpredictable 3D neural pathways and provides a next-generation neural interface.

A flexible full-color micro-LED display with high mechanical robustness was fabricated by printing quantum dots (QDs) on a blue micro-LED array using standard photolithography. The red and green colors yielded from QDs exhibit a better color gamut than conventional color filters. The light conversion efficiency was enhanced by adding TiO2 nanoparticles to the QD-photoresist composite. This full-color micro-LED display was successfully mounted on various unusual substrates such as curved glass, fabrics, and human skin, enabling diverse optoelectronic applications. In addition, wireless multi-channel visible light communication (VLC) based on the wavelength-division-multiplexing orthogonal-frequency-division-multiplexing (WDM-OFDM) technique was demonstrated using a QD-based color micro-LED panel. A high data transmission rate of 1.9 Gbps was successfully obtained owing to the high electrical–optical modulation bandwidth of the QD-based micro-LED panel.

Paper-based electronics have attracted much attention due to their softness, degradability, and low cost. However, paper-based sensors are difficult to apply to high-humidity environments or even underwater. Here, we report a fully paper-integrated piezoresistive sensing system that exhibits flexibility, waterproofing, air permeability, and biocompatibility. This system consists of hydrophobic paper as the substrate and encapsulation layer, conductive paper with a double ‘zig-zag’ and dotted surface structure as the sensing layer, and silver paste films as the interconnects. The structural design of the sensing layer helps to increase the contact area in adjacent layers under pressure and further improves the pressure sensitivity. The piezoresistive system can be worn on human skin in the ambient environment, wet environment, and water for real-time monitoring of physiological signals with air permeability and waterproofing due to its hydrophobic fiber structure. Such a device provides a reliable, economical, and eco-friendly solution to wearable technologies.

This paper presents a flexible radio-frequency microelectromechanical system (RF MEMS) switch integrated on cyclo-olefin polymer (COP) substrate using a modified surface MEMS processing technology, which could be used in the 17–19 GHz frequency band of satellite communication. Through systematic simulation analysis, it is found that flexible RF MEMS switch can achieve certain bending radius by miniaturizing the electronic dimension, without degrading the RF performance. It is demonstrated that the RF characteristics of flexible RF MEMS switch with special anchor structural design, fabricated by modified surface MEMS processing, are not sensitive to bending deformation under the curvature of 0 mm−1, 0.05 mm−1, 0.10 mm−1. Furthermore, the range of bending curvature which will affect the RF characteristics is given through systematic simulation. The flexible RF MEMS switch with high process compatibility and stable RF performance is believed to be promising candidates for future microwave communications and other consumer electronics.

Soft strain sensors pose great potential for emerging human–machine interfaces. However, their real-world applications have been limited due to challenges such as low reproducibility, susceptibility to environmental noise, and short lifetimes, which are attributed to nanotechnologies, including microfabrication techniques. In this study, we present a computer vision-based optical strain (CVOS) sensor system that integrates computer vision with streamlined microfabrication techniques to overcome these challenges and facilitate real-time multiaxial strain mapping. The proposed CVOS sensor consists of an easily fabricated soft silicone substrate with micro-markers and a tiny camera for highly sensitive marker detection. Real-time multiaxial strain mapping allows for measuring and distinguishing complex multi-directional strain patterns, providing the proposed CVOS sensor with higher scalability. Our results indicate that the proposed CVOS sensor is a promising approach for the development of highly sensitive and versatile human–machine interfaces that can operate long-term under real-world conditions.

Electrophysiological monitoring under strenuous exercise by using stretchable dry electrodes is vital for healthcare monitoring, prosthetic control, human−machine interfaces and other biomedical applications. However, the existing dry electrodes are not applicable to the strenuous exercise situation that always involves both fast moving and profuse sweating. Herein, we present a nano-thick porous stretchable dry electrode system with high stretchability and water permeability. The system attaches conformably to the skin and stretches with it under Van der Waals forces even at sweating conditions, allowing the detection of electromyogram when moving with an acceleration of 10 g at a sweating rate of 2.8 mg cm−2 min−1. It is also capable of acquiring electrocardiogram and electroencephalogram signals. The strategy proposed would enable the biomedical studies and related applications with the requirement of stably recording electrophysiological signals under strenuous exercise scenarios.

The rapid development of smart and carbon-neutral cities motivates the potential of natural materials for triboelectric electronics. However, the relatively deficient charge density makes it challenging to achieve high Maxwell’s displacement current. Here, we propose a methodology for improving the triboelectricity of marine polysaccharide by incorporating charged phyllosilicate nanosheets. As a proof-of-concept, a flexible, flame-retardant, and eco-friendly triboelectric sensor is developed based on all-natural composite paper from alginate fibers and vermiculite nanosheets. The interlaced fibers and nanosheets not only enable superior electrical output but also give rise to wear resistance and mechanical stability. The fabricated triboelectric sensor successfully monitors slight motion signals from various joints of human body. Moreover, an effective machine-learning model is developed for human motion identification and prediction with accuracy of 96.2% and 99.8%, respectively. This work offers a promising strategy for improving the triboelectricity of organo-substrates and enables implementation of self-powered and intelligent platform for emerging applications.